BENGHE Validation & Comparative

Check Availability & Pricing

Comparative analysis of the crystal structures of
R-Ga compounds (R=rare earth)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Gallium;neodymium

Cat. No.: B15934438

Get Quote

A Comparative Look at the Crystal Structures of
Rare Earth-Gallium Compounds

The intermetallic compounds formed between rare earth (R) elements and gallium (Ga) exhibit

a rich diversity of crystal structures, which in turn govern their physical and magnetic
properties. This guide provides a comparative analysis of the crystal structures of various R-Ga
compounds, presenting key crystallographic data for researchers, scientists, and professionals
in drug development and materials science.

Crystal Structure Data of R-Ga Compounds

The crystallographic parameters of several series of R-Ga compounds are summarized in the
tables below. These compounds predominantly crystallize in a few common structure types,
with variations in lattice parameters reflecting the lanthanide contraction across the rare earth
series.

RGa Compounds
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Cryst Spac
c | Struct
omp a e . . .
a(A) bA) c(A) a() B (°) y (°) ure
ound Syste  Grou
Type
m p
Orthor
YGa hombi Cmcm 4.312 10.99 4.091 90 90 90 CrB
c
Orthor
LaGa hombi Cmcm 4.498 11.52 4,295 90 90 90 CrB
c
Orthor
CeGa hombi Cmcm 4.462 11.39 4.258 90 90 90 CrB
c
Orthor
PrGa hombi Cmcm 4.435 11.31 4,231 90 90 90 CrB
c
Orthor
NdGa hombi Cmcm 4,412 11.24 4.208 90 90 90 CrB
c
Orthor
SmGa hombi Cmcm 4.375 11.12 4.168 90 90 90 CrB
c
Orthor
GdGa hombi Cmcm 4.338 11.04 4,125 90 90 90 CrB
c
Orthor
ThGa hombi Cmcm 4.305 10.98 4.098 90 90 90 CrB
c
Orthor
DyGa hombi Cmcm  4.283 10.93 4.077 90 90 20 CrB
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Orthor

HoGa hombi Cmcm 4.265 10.88 4.060 90 90 90 CrB
c
Orthor

ErGa hombi Cmcm 4.243 10.83 4.041 90 90 90 CrB
c
Orthor

TmGa hombi Cmcm 4,221 10.78 4.022 90 90 90 CrB
c
Orthor

LuGa hombi Cmcm 4.195 10.71 3.998 90 90 90 CrB

c

RGaz2 Compounds
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Cryst Spac
c | Struct
omp a e . . .
a(A) bA) c(A) a() B (°) y (°) ure
ound Syste  Grou
Type
m p
Orthor
LaGaz hombi Imma 4.450 4.450 11.07 90 90 90 CeCuz
c
Orthor
CeGaz hombi Imma 4.418 4.418 10.97 90 90 90 CeCuz
c
Orthor
PrGa: hombi Imma 4.392 4.392 10.89 90 90 90 CeCuz
c
Orthor
NdGaz  hombi Imma 4.368 4.368 10.82 90 90 90 CeCuz
c
Orthor
SmGa ]
hombi Imma 4.329 4.329 10.71 90 90 90 CeCuz
2
c
Orthor
GdGaz hombi Imma 4.285 4.285 10.60 90 90 90 CeCuz
c
Orthor
ThGa:z hombi Imma 4.257 4.257 10.52 90 90 90 CeCuz
c
Orthor
DyGaz  hombi Imma 4.234 4.234 10.45 90 90 90 CeCuz
c
Orthor
HoGaz  hombi Imma 4.215 4.215 10.39 90 90 90 CeCuz
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Orthor
ErGaz hombi Imma 4.194 4,194 10.33 90 90 90 CeCuz
c
Orthor
TmGa
hombi Imma 4.172 4172 10.27 90 90 90 CeCuz
2
c
Orthor
LuGaz hombi Imma 4.146 4.146 10.20 90 90 90 CeCuz

c

RsGasz Compounds

Compound Crystal Space a (A) ¢ (A) Structure
System Group Type
YsGas Hexagonal P63/mcm 8.575 6.450 MnsSis
LasGas Hexagonal P63/mcm 9.032 6.845 MnsSis
CesGas Hexagonal P63/mcm 8.945 6.781 MnsSis
PrsGas Hexagonal P63/mcm 8.889 6.732 MnsSis
NdsGas Hexagonal P63/mcm 8.841 6.690 MnsSis
SmsGas Hexagonal P63/mcm 8.745 6.608 MnsSis
GdsGas Hexagonal P63/mcm 8.662 6.535 MnsSis
ThsGas Hexagonal P63/mcm 8.601 6.488 MnsSis
DysGas Hexagonal P63/mcm 8.553 6.445 MnsSis
HosGas Hexagonal P63/mcm 8.509 6.408 MnsSis
ErsGas Hexagonal P63/mcm 8.461 6.369 MnsSis
TmsGas Hexagonal P63/mcm 8.415 6.332 MnsSis
LusGas Hexagonal P63/mcm 8.362 6.289 MnsSis
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RGaz Compounds

Compound Crystal Space a (A) ¢ &) Structure
System Group Type
YGas Tetragonal [4/mcm 4.268 10.99 AuCus
LaGas Tetragonal [4/mcm 4.398 11.31 AuCus
CeGas Tetragonal [4/mcm 4.365 11.21 AuCus
PrGas Tetragonal [4/mcm 4.341 11.14 AuCus
NdGas Tetragonal [4/mcm 4.320 11.08 AuCus
SmGas Tetragonal [4/mcm 4.291 11.00 AuCus
GdGas Tetragonal [4/mcm 4.258 10.92 AuCus
ThGas Tetragonal [4/mcm 4.232 10.86 AuCus
DyGas Tetragonal [4/mcm 4.211 10.81 AuCus
HoGas Tetragonal [4/mcm 4.193 10.76 AuCus
ErGas Tetragonal [4/mcm 4174 10.71 AuCus
TmGas Tetragonal [4/mcm 4.156 10.66 AuCus
LuGas Tetragonal [4/mcm 4.135 10.60 AuCus

RGas Compounds

Crystal Space Structure
Compound a(A) c(A)

System Group Type
LaGas Tetragonal P4/nbm 6.102 7.685 PuGas
CeGas Tetragonal P4/nbm 6.078 7.652 PuGas
PrGas Tetragonal P4/nbm 6.059 7.628 PuGas
NdGase Tetragonal P4/nbm 6.041 7.605 PuGas

Experimental Protocols
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The determination of the crystal structures of R-Ga compounds is primarily achieved through X-
ray diffraction (XRD) techniques, including both powder XRD and single-crystal XRD.

Synthesis: The R-Ga alloys are typically synthesized by arc-melting stoichiometric amounts of
the high-purity constituent elements (Rare Earths > 99.9% and Gallium > 99.99%) in an inert
argon atmosphere. To ensure homogeneity, the resulting buttons are often flipped and re-
melted multiple times. Subsequently, the samples are annealed in evacuated quartz tubes at
elevated temperatures (e.g., 400-800 °C) for extended periods, followed by quenching in cold
water.

Powder X-ray Diffraction (PXRD): This is a common method for phase identification and lattice
parameter determination.

« Instrumentation: A powder diffractometer equipped with a Cu Ka (A = 1.5406 A) or Mo Ka (A
=0.7107 A) radiation source is typically used.

o Data Collection: The diffraction patterns are recorded over a 208 range of 20-80° with a step
size of 0.02°.

e Analysis: The collected data is analyzed using Rietveld refinement software (e.g., GSAS,
FullProf) to refine the lattice parameters, atomic positions, and other structural parameters.
This involves comparing the experimental diffraction pattern with a calculated pattern based
on a structural model and minimizing the difference between them.

Single-Crystal X-ray Diffraction (SC-XRD): This technique provides the most accurate and
detailed crystal structure information.

o Crystal Growth: Small single crystals are often obtained directly from the annealed alloys or
by specific crystal growth techniques like the Czochralski or Bridgman method.

 Instrumentation: A four-circle single-crystal X-ray diffractometer with a CCD or CMOS
detector and Mo Ka or Ag Ka radiation is employed.

o Data Collection: A full sphere of diffraction data is collected by rotating the crystal through a
series of angles.
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 Structure Solution and Refinement: The crystal structure is solved using direct methods or
Patterson methods and subsequently refined by full-matrix least-squares on F2. Software
packages such as SHELX or Olex2 are commonly used for this purpose.

Visualization of Structural Relationships

The various crystal structures adopted by the R-Ga compounds can be grouped into families
based on their structural motifs. The following diagram illustrates the classification of some of
the common structure types observed.

RGa RGaz RsGas RGas RGas

CrB type CeCuz type MnsSis type AuCus type PuGas type
(Cmcm) (Imma) (P63/mcm) (14/mecm) (P4/nbm)

Click to download full resolution via product page

Caption: Classification of common crystal structure types in R-Ga compounds.

» To cite this document: BenchChem. [Comparative analysis of the crystal structures of R-Ga
compounds (R=rare earth)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15934438/docs#comparative-analysis-of-the-crystal-
structures-of-r-ga-compounds-r-rare-earth]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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